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Compound of Interest

Compound Name: Clopyralid-olamine

Cat. No.: B1580446 Get Quote

An In-depth Technical Guide to Clopyralid-olamine

Clopyralid-olamine is a selective, systemic herbicide used for the control of broadleaf weeds.

[1][2] This technical guide provides a comprehensive overview of its chemical properties,

mechanism of action, and analytical methodologies for researchers, scientists, and

professionals in drug development.

Chemical Identity and Structure
CAS Number: 57754-85-5[1][2][3][4][5][6][7]

Clopyralid-olamine is the olamine salt of clopyralid, which is 3,6-dichloro-2-pyridinecarboxylic

acid.[1] The chemical structure consists of the clopyralid acid molecule ionically bonded to an

ethanolamine molecule.

Chemical Formula: C8H10Cl2N2O3[4][5]

Synonyms: 3,6-Dichloropyridine-2-carboxylic acid ethanolammonium salt, Clopyralid(2-

hydroxyethyl)ammonium.[4]

Structural Representations:
SMILES: C1=CC(=NC(=C1Cl)C(=O)O)Cl.C(CO)N[5]
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InChI: InChI=1S/C6H3Cl2NO2.C2H7NO/c7-3-1-2-4(8)9-5(3)6(10)11;3-1-2-4/h1-2H,

(H,10,11);4H,1-3H2[1][5]

Physicochemical and Toxicological Properties
The following table summarizes key quantitative data for Clopyralid-olamine.

Property Value Reference(s)

Molecular Weight 253.08 g/mol [3][5]

Exact Mass 252.00700 Da [3]

Boiling Point 323.7ºC at 760mmHg [3]

Flash Point 100 °C [3]

Topological Polar Surface Area 96.4 Å² [3][5]

Hydrogen Bond Donor Count 3 [3]

Hydrogen Bond Acceptor

Count
5 [3]

Rotatable Bond Count 2 [3]

Dermal LD50 (rabbits) >2,000 mg/kg [8]

Mechanism of Action: Synthetic Auxin
Clopyralid-olamine functions as a synthetic auxin herbicide.[2][9][10] It mimics the natural

plant hormone auxin, which regulates cell growth and development.[8][10] By binding to auxin

receptors, clopyralid disrupts normal plant growth processes, leading to uncontrolled and

disorganized cell division and elongation, ultimately causing the death of susceptible broadleaf

plants.[8][10] It is absorbed through the leaves and roots and translocates throughout the plant,

accumulating in the meristematic tissues where it exerts its effects.[2][5]

The following diagram illustrates the generalized signaling pathway of auxin, which is mimicked

by Clopyralid-olamine.
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Figure 1: Generalized Auxin Signaling Pathway Disrupted by Clopyralid-olamine.

Experimental Protocols: Analysis of Clopyralid in
Compost
This section details a representative experimental protocol for the analysis of clopyralid in

compost samples using solid-phase extraction (SPE) and high-performance liquid

chromatography (HPLC).

Sample Preparation
Weigh 5g of the compost sample.

Add 100mL of water and shake for 60 minutes.

Centrifuge the mixture at 3000g for 10 minutes.

Filter the supernatant through a 4-7µm filter. This solution will be used for SPE.[11]

Solid-Phase Extraction (SPE) Clean-up
Condition an appropriate SPE cartridge (e.g., AFFINIMIP® SPE Picolinic herbicides)

according to the manufacturer's instructions.

Load the filtered sample solution onto the conditioned SPE cartridge.

Wash the cartridge to remove interfering substances.

Elute the clopyralid from the cartridge with a suitable solvent.

Evaporate the elution fraction to dryness.
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Reconstitute the residue in the mobile phase for HPLC analysis.[11]

HPLC Analysis
Instrumentation: A standard HPLC system equipped with a UV or mass spectrometer (MS)

detector.

Column: A C18 column, such as the Shim-pack Scepter C18-120 (100 mm × 2.1 mm I.D.,

1.9 µm), is suitable.[12]

Mobile Phase: A mixture of an aqueous solution (e.g., 0.1% formic acid) and an organic

solvent (e.g., acetonitrile). The specific gradient will depend on the exact column and system.

Detection: UV detection or, for higher sensitivity and specificity, tandem mass spectrometry

(LC-MS/MS).[11][13] For LC-MS/MS, monitor the transition of the precursor ion (m/z 190) to

a product ion (e.g., m/z 146) for quantification.[14]

The following diagram outlines the experimental workflow for the analysis of Clopyralid.
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Figure 2: Experimental Workflow for Clopyralid Analysis in Compost.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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